![molecular formula C13H8ClFN6O B11612800 N-[(E)-{4-[(2-chloro-5-fluoropyrimidin-4-yl)oxy]phenyl}methylidene]-4H-1,2,4-triazol-4-amine](/img/structure/B11612800.png)
N-[(E)-{4-[(2-chloro-5-fluoropyrimidin-4-yl)oxy]phenyl}methylidene]-4H-1,2,4-triazol-4-amine
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Overview
Description
N-[(E)-{4-[(2-chloro-5-fluoropyrimidin-4-yl)oxy]phenyl}methylidene]-4H-1,2,4-triazol-4-amine is a complex organic compound that features a combination of pyrimidine, phenyl, and triazole rings
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N-[(E)-{4-[(2-chloro-5-fluoropyrimidin-4-yl)oxy]phenyl}methylidene]-4H-1,2,4-triazol-4-amine typically involves multiple steps:
Formation of the Pyrimidine Ring: The starting material, 2-chloro-5-fluoropyrimidine, is synthesized through the reaction of 2-chloropyrimidine with fluorinating agents.
Coupling with Phenyl Ring: The pyrimidine derivative is then coupled with a phenyl ring substituted with a hydroxyl group, using a base such as potassium carbonate (K₂CO₃) to form the ether linkage.
Formation of the Triazole Ring: The final step involves the formation of the triazole ring through a cyclization reaction, typically using hydrazine derivatives under acidic conditions.
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and stringent quality control measures to ensure high purity and yield.
Chemical Reactions Analysis
Types of Reactions
N-[(E)-{4-[(2-chloro-5-fluoropyrimidin-4-yl)oxy]phenyl}methylidene]-4H-1,2,4-triazol-4-amine undergoes various chemical reactions, including:
Substitution Reactions: The chlorine atom in the pyrimidine ring can be substituted with nucleophiles such as amines or thiols.
Oxidation and Reduction: The compound can undergo oxidation to form corresponding N-oxides or reduction to form amines.
Common Reagents and Conditions
Oxidation: Oxidizing agents like hydrogen peroxide (H₂O₂) or m-chloroperbenzoic acid (m-CPBA) are used.
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are employed.
Major Products
The major products formed from these reactions include substituted pyrimidines, triazoles, and various derivatives depending on the specific reagents and conditions used .
Scientific Research Applications
N-[(E)-{4-[(2-chloro-5-fluoropyrimidin-4-yl)oxy]phenyl}methylidene]-4H-1,2,4-triazol-4-amine has several scientific research applications:
Medicinal Chemistry: It is investigated for its potential as an anticancer agent due to its ability to inhibit specific enzymes and pathways involved in cancer cell proliferation.
Biological Studies: The compound is used in studies related to enzyme inhibition, receptor binding, and cellular signaling pathways.
Materials Science: It is explored for its potential use in the development of novel materials with unique electronic and optical properties.
Mechanism of Action
The mechanism of action of N-[(E)-{4-[(2-chloro-5-fluoropyrimidin-4-yl)oxy]phenyl}methylidene]-4H-1,2,4-triazol-4-amine involves:
Comparison with Similar Compounds
Similar Compounds
2-Chloro-5-fluoropyrimidine: A precursor in the synthesis of the compound.
4H-1,2,4-Triazole Derivatives: Compounds with similar triazole rings used in various applications.
Uniqueness
N-[(E)-{4-[(2-chloro-5-fluoropyrimidin-4-yl)oxy]phenyl}methylidene]-4H-1,2,4-triazol-4-amine is unique due to its combination of pyrimidine, phenyl, and triazole rings, which confer distinct chemical and biological properties .
Properties
Molecular Formula |
C13H8ClFN6O |
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Molecular Weight |
318.69 g/mol |
IUPAC Name |
(E)-1-[4-(2-chloro-5-fluoropyrimidin-4-yl)oxyphenyl]-N-(1,2,4-triazol-4-yl)methanimine |
InChI |
InChI=1S/C13H8ClFN6O/c14-13-16-6-11(15)12(20-13)22-10-3-1-9(2-4-10)5-19-21-7-17-18-8-21/h1-8H/b19-5+ |
InChI Key |
CDYDBIHTDBOTQT-PTXOJBNSSA-N |
Isomeric SMILES |
C1=CC(=CC=C1/C=N/N2C=NN=C2)OC3=NC(=NC=C3F)Cl |
Canonical SMILES |
C1=CC(=CC=C1C=NN2C=NN=C2)OC3=NC(=NC=C3F)Cl |
Origin of Product |
United States |
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